2-chloro-4-methyl-N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide

• IUPAC Name: 2-chloro-4-methyl-N-(6-methyl-2-phenylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C21H17ClN4O/c1-13-8-9-16(17(22)10-13)21(27)23-18-12-20-19(11-14(18)2)24-26(25-20)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,23,27)
• InChI Key: FZRJXSLHUXQIDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=CC=C4)Cl
• Molecular Formula: C21H17ClN4O
• Molecular Weight: 376.8 g/mol

Description

2-chloro-4-methyl-N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as CMMPB or TAK-659. It belongs to the class of benzotriazole compounds and has shown promising results in various biomedical applications.

Mechanism of Action

CMMPB inhibits the activity of Bruton's tyrosine kinase (BTK), which is a key enzyme in the signaling pathway of B cells. By inhibiting BTK, CMMPB can reduce the activation of B cells and the subsequent production of inflammatory cytokines. This mechanism of action has been shown to be effective in reducing inflammation in animal models.
Biochemical and Physiological Effects:
CMMPB has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis and multiple sclerosis. It has also been shown to reduce the severity of symptoms in animal models of asthma and colitis. CMMPB has a good safety profile and has not been associated with any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMMPB in lab experiments is its high purity and stability. CMMPB has been synthesized using optimized methods to produce high yields of pure compound. However, one limitation of using CMMPB is its relatively high cost compared to other compounds used in research.

Future Directions

There are several future directions for research on CMMPB. One area of interest is its potential use in cancer treatment. BTK has been shown to play a role in the development of certain types of cancer, and CMMPB may have a role in inhibiting this pathway. Another area of interest is its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. CMMPB has been shown to have neuroprotective effects in animal models, and further research is needed to explore this potential application. Additionally, further research is needed to optimize the synthesis of CMMPB and reduce its cost for use in larger scale experiments.

Scientific Research Applications

CMMPB has been studied extensively for its potential use in treating various diseases. It has shown promising results in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. CMMPB has also been studied for its anti-inflammatory and analgesic properties.